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This support center provides essential information for researchers, policymakers, and
organizations engaged in the economic revitalization of Namie, Fukushima. It outlines the
primary challenges, details current revitalization methodologies, and presents key data in a
structured format.

Key Challenges and Strategic FAQs

This section addresses critical questions regarding the obstacles to Namie's economic
recovery.

Q1: What is the primary demographic challenge facing Namie's revitalization?

Al: The most significant demographic challenge is the extremely low rate of population return
following the 2011 evacuation. The pre-disaster registered population was over 21,000, but as
of early 2020, the actual resident population was only 1,238.[1] A 2018 survey revealed that
49% of former residents had decided not to return, with another 32% remaining undecided.[2]
This slow repopulation hinders the restoration of a vibrant community and creates a labor
shortage for recovering and new industries.

Q2: How has the nuclear disaster impacted Namie's traditional industries?

A2: Traditional sectors like agriculture, forestry, and fisheries have been devastated by
persistent reputational damage ("fuhyohigai). Despite rigorous safety testing showing that
radiation levels in products are within safe limits, consumer confidence remains low. This has
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severely hampered the economic viability of these industries, which were once central to
Namie's economy.

Q3: What are the key infrastructural and land-use limitations?

A3: A major obstacle is that approximately 80% of Namie's land area remains designated as
"difficult-to-return zones".[1][2] While significant decontamination and rebuilding of roads and
railways have occurred in the central areas, the restriction on the vast majority of the town's
land severely limits options for housing, commercial development, and agriculture.[1]
Furthermore, returned residents have identified a critical need for more commercial (84%),
medical (79%), and welfare facilities (51%) to create a sustainable living environment.[2]

Q4: What is the core economic strategy being implemented to overcome these challenges?

A4: The central strategy is to pivot from traditional industries to creating a new industrial base
focused on advanced technology and renewable energy. This is being driven by the national
"Fukushima Innovation Coast Framework," which aims to attract new businesses and create
high-value employment to incentivize population return and ensure long-term economic
sustainability.[3]

Quantitative Data Summary

The following tables summarize the key quantitative indicators of Namie's revitalization
challenges.

Table 1: Population Dynamics of Namie Town

Post-Evacuation Lifting

Metric Pre-Disaster (2011)

(Feb 2020)
Registered Population 17,114 17,114
Registered Households 6,853 6,853
Actual Resident Population ~21,000 1,238
Actual Resident Households - 794
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Source: Namie Town Official Data, Wikipedia[1]

Table 2: Intentions of Evacuated Namie Residents (2018 Survey)

Intention Percentage of Respondents
Decided Not to Return 49%

Undecided 32%

Will Return (Soon or Eventually) 14%

Already Returned 3%

No Answer 2%

Source: Current status and issues of Fukushima nuclear disaster areas and victims after lifting
of evacuation orders: a case study of Namie Town[2]

Revitalization Methodologies and Projects

To address its challenges, Namie has become a center for several national-level, technology-
focused projects under the Fukushima Innovation Coast Framework. These projects serve as
the primary methodology for building a new, resilient economy.

1. Fukushima Hydrogen Energy Research Field (FH2R):
e Objective: To establish a hub for the future of hydrogen energy.

» Methodology: FH2R is one of the world's largest hydrogen production facilities, utilizing a 20
MW solar array to power a 10 MW-class hydrogen production unit. The project aims to
demonstrate the viability of large-scale, clean hydrogen production and establish a supply
chain. It serves as a cornerstone of Namie's identity as a "hydrogen town."[2]

2. Fukushima Robot Test Field (RTF):

o Objective: To create a world-class research and development center for robotics and drones.
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o Methodology: Located partially in Namie, the RTF provides unparalleled infrastructure for
testing aerial, ground, and underwater robots in simulated disaster and infrastructure
inspection environments.[4] This includes a 500m runway, test tunnels, bridges, and a
submerged urban area. The goal is to attract robotics companies, foster innovation, and
create a new industrial cluster.[4][5]

3. Fukushima Institute for Research, Education and Innovation (F-REI):

» Objective: To become a global center for creative reconstruction, strengthening Japan's
scientific capabilities.

o Methodology: Established in Namie in April 2023, F-REI focuses on five core research
areas: robotics, agriculture/forestry/fisheries, energy, radiation science and medicine, and the
collection and dissemination of data on nuclear disasters.[6] By attracting top-tier
researchers, F-REI is designed to be the intellectual core of the region's revitalization, driving
innovation that can be commercialized by local and new enterprises.[6]

4. Battery Reuse and Remanufacturing:
» Objective: To establish a circular economy model for electric vehicle (EV) batteries.

e Methodology: The company 4R Energy Corporation has established a plant in Namie to
reuse and remanufacture used lithium-ion batteries from EVs. This initiative capitalizes on
the growing EV market and positions Namie within the sustainable energy sector.

Logical Relationship Diagrams

The following diagrams illustrate the interconnected nature of the challenges and strategic
responses in Namie's revitalization.
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Strategic Response via the Innovation Coast Framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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